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Compound of Interest

Compound Name: 4-Hydroxy-2-Butanone

Cat. No.: B042824 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 4-Hydroxy-2-butanone

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Hydroxy-2-butanone (CAS No. 590-90-9), also known as 2-hydroxyethyl methyl ketone, is a

bifunctional organic compound containing both a hydroxyl and a ketone functional group.[1]

This structure makes it a versatile intermediate in organic synthesis.[1] It is a colorless to pale

yellow liquid and is a component found in the volatile compounds of licorice and in cigarette

smoke.[2][3] 4-Hydroxy-2-butanone is a significant pharmaceutical intermediate and is utilized

in the synthesis of various molecules, including fused benzazepines which act as selective D3

receptor antagonists.[4][5] Furthermore, it serves as a precursor in the production of verrucarin,

mevalonic acid lactone, 3-buten-2-one, 4-methyl-5-hydroxymethylthiazole, (±)-lineatin, and

beta-hydroxylactones.[4]

Physicochemical Properties
The physicochemical properties of 4-Hydroxy-2-butanone are summarized in the table below,

providing a comprehensive overview for researchers and drug development professionals.
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Property Value Source(s)

Molecular Formula C4H8O2 [2][6]

Molecular Weight 88.11 g/mol [2]

Appearance
Colorless to pale yellow clear

liquid
[4][6]

Melting Point 15 °C (estimate) [2][4][7]

Boiling Point
156-157 °C @ 760 mmHg 73-

76 °C @ 12 mmHg
[2][4][6]

Density 1.023 g/mL at 25 °C [2][4]

pKa 14.43 ± 0.10 (Predicted) [2][7]

Solubility

Miscible with water, alcohol,

ethanol, and ether.[2][4][8]

Slightly soluble in Chloroform

and Methanol.[2][7]

[2][4][7][8]

Vapor Pressure
1.053 mmHg @ 25 °C

(estimate)
[2][6]

Flash Point
88.89 °C (192.00 °F) TCC

32.78 °C (91 °F)
[2][4][6]

Refractive Index 1.430 (n20/D) [4][8]

LogP (o/w) -0.739 (estimate) [6]

Logical Relationships of Key Properties
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Figure 1: Key Physicochemical Properties of 4-Hydroxy-2-butanone
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Caption: Key physicochemical properties of 4-Hydroxy-2-butanone.

Experimental Protocols: Synthesis of 4-Hydroxy-2-
butanone
The primary methods for the synthesis of 4-Hydroxy-2-butanone are through the aldol

condensation of acetone and formaldehyde, and the oxidation of 1,3-butanediol.[1]

Aldol Condensation of Acetone and Formaldehyde
This is a foundational method for producing 4-Hydroxy-2-butanone.[1] The reaction involves

the condensation of acetone and formaldehyde.[1]

Traditional Liquid-Phase Synthesis: This method typically uses a dilute alkali solution

(around 5%) to catalyze the reaction.[9] A significant excess of acetone is used, with a

formaldehyde to acetone ratio of approximately 1:30.[9] This process, however, can lead to

the formation of formaldehyde self-polymers and by-products like butenone upon distillation,

with a final purity of around 75%.[9]

Non-catalytic Supercritical Synthesis: This approach is conducted in a supercritical state,

which offers a fast reaction with high yields.[10][11] The reaction of acetone and

formaldehyde aqueous solution in a supercritical state can achieve a yield of up to 90%.[11]
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Figure 2: Workflow for Aldol Condensation Synthesis
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Caption: Synthesis of 4-Hydroxy-2-butanone via Aldol Condensation.

Oxidation of 1,3-Butanediol
This method involves the catalytic dehydrogenation of 1,3-butanediol to produce 4-Hydroxy-2-
butanone.[1][12]

Gas-Phase Catalytic Dehydrogenation: This process is an effective method for producing 4-
hydroxy-2-butanone.[1][12] Copper-based catalysts have shown the highest activity for this

transformation.[1][12] The reaction can achieve up to 90% selectivity under atmospheric

pressure at 120°C.[12]

Oxidation with Hydrogen Peroxide: A patented method describes the synthesis by adding

1,3-butanediol, a catalyst (such as sodium tungstate), water, and a water entrainer to a

reaction vessel.[13] The mixture is heated to 60-75°C, and hydrogen peroxide (25-35% mass
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concentration) is added dropwise while distilling off water.[13] This method is described as

environmentally friendly with a high product purity of over 99.75%.[9][13]

Figure 3: Workflow for Oxidation of 1,3-Butanediol
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Caption: Synthesis of 4-Hydroxy-2-butanone from 1,3-Butanediol.

Applications
4-Hydroxy-2-butanone is a valuable building block in various research and industrial

applications due to its versatile chemical nature.[1]

Pharmaceutical Intermediate: It is a key intermediate in the synthesis of pharmaceuticals,

including fused benzazepine molecules that are selective D3 receptor antagonists.[4][5]

Flavor and Fragrance Chemistry: It is a precursor for compounds like furaneol, which has a

caramel-like aroma, and raspberry ketone, a widely used fragrance.[1][3]
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Organic Synthesis: It is used to synthesize a range of other chemicals, such as 3-buten-2-

one, 4-methyl-5-hydroxymethylthiazole, and various lactones.[4]

Materials Science: The compound is utilized in the development of polymers and as a ligand

or co-monomer in coordination chemistry.[1]

Figure 4: Applications of 4-Hydroxy-2-butanone
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Caption: Major application areas of 4-Hydroxy-2-butanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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